Cas no 1805361-19-6 (Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate
• CAS No: 1805361-19-6
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4873083
• Update Time: 2025-07-25

Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-8(16)5-7-4-6(2)9(11(13)14)10(12)15-7/h4,11H,3,5H2,1-2H3
• InChI Key： VUQOLIGVFTUGKM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C)=CC(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate

Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1805361-19-6): A Comprehensive Overview

Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate, identified by its CAS number 1805361-19-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl substituent, and an acetate moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis and characterization of Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate have been subjects of extensive research due to its potential role as an intermediate in the development of novel therapeutic agents. The introduction of fluorine atoms into the molecular structure is a common strategy in drug design, as fluorine can enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. In particular, the difluoromethyl group is known to improve the bioavailability and efficacy of small-molecule drugs by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

Recent studies have highlighted the importance of pyridine derivatives in the development of antiviral, anticancer, and anti-inflammatory agents. The compound Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate has been investigated for its potential role in these therapeutic areas. For instance, modifications at the 2-position chloro and 3-position difluoromethyl substituents have been shown to influence the biological activity of pyridine-based compounds significantly. These structural features can modulate interactions with biological targets, leading to enhanced therapeutic effects.

In the context of antiviral research, Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate has been explored as a scaffold for developing inhibitors targeting viral proteases and polymerases. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its binding properties to viral enzymes. This flexibility makes it a valuable candidate for further derivatization and optimization to achieve high selectivity and potency against viral pathogens.

The compound's acetate moiety also contributes to its pharmacological profile by influencing solubility and absorption characteristics. Acetate esters are commonly found in pharmaceuticals due to their ability to enhance drug solubility while maintaining stability under various conditions. This property is particularly advantageous when formulating oral or injectable medications, where bioavailability is a critical factor.

Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to study the interactions between Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate and biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. For example, computational modeling has revealed that subtle changes in the position or type of substituents can significantly alter the compound's interaction with enzymes and receptors.

The synthesis of Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been utilized to construct the desired molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making the process scalable for industrial applications.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-4-methylpyridine-6-acetate represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to explore its applications in various therapeutic areas, with a particular focus on antiviral and anticancer treatments. The integration of computational chemistry with traditional synthetic methodologies has accelerated the discovery and development process for this class of compounds.